Cas no 88207-53-8 (1H-Indole, 3-chloro-2-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 3-chloro-2-methyl-1-(phenylsulfonyl)-
• CAS No: 88207-53-8
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• CID: 641281
• PubChem ID: 374834
• Update Time: 2025-04-19

1H-Indole, 3-chloro-2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-chloro-2-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-chloro-2-methylindole
• DTXSID60327407
• 88207-53-8
• 1-(benzenesulfonyl)-3-chloro-2-methyl-1H-indole
• CHEMBL2004663
• NSC653261
• NCI60_018605
• 3-chloro-2-methyl-1-(phenylsulfonyl)-1H-indole
• NSC-653261

• Inchi： 1S/C15H12ClNO2S/c1-11-15(16)13-9-5-6-10-14(13)17(11)20(18,19)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key： QIULZNQRTYZHHA-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N(C=1C)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.028
• Monoisotopic Mass: 305.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.4Ų